Cas no 2172192-17-3 (4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid)
4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid
- EN300-1522623
- 2172192-17-3
- 4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid
-
- Inchi: 1S/C26H23BrN2O6/c27-16-9-15(25(33)28-13-18(30)12-24(31)32)10-17(11-16)29-26(34)35-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-11,18,23,30H,12-14H2,(H,28,33)(H,29,34)(H,31,32)
- InChI Key: WCDBNBQXMODOJO-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(NCC(CC(=O)O)O)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 538.07395g/mol
- Monoisotopic Mass: 538.07395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 125Ų
4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522623-1.0g |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1522623-50mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522623-100mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1522623-250mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1522623-500mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1522623-1000mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1522623-2500mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1522623-5000mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1522623-10000mg |
4-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxybutanoic acid |
2172192-17-3 | 10000mg |
$14487.0 | 2023-09-26 |
4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid
Introduction to 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic Acid (CAS No. 2172192-17-3)
4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid, identified by its CAS number 2172192-17-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.
The molecular framework of 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid includes a phenyl ring substituted with a bromine atom at the 3-position, an amino group linked to a fluroenylmethoxycarbonyl moiety at the 5-position, and a formamido group connected to a hydroxybutanoic acid side chain. This complex arrangement of functional groups not only imparts distinct chemical reactivity but also opens up numerous possibilities for further derivatization and optimization. The presence of the fluroenylmethoxycarbonyl group, in particular, suggests potential roles in drug delivery and bioavailability enhancement.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets makes it a valuable candidate for further investigation. Researchers have been exploring its potential applications in treating conditions such as cancer, inflammation, and neurological disorders. The compound's unique structure allows it to bind to biological receptors with high specificity, which is crucial for developing effective drugs.
The synthesis of 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. The fluroenylmethoxycarbonyl group, for instance, is typically introduced through a protecting group strategy to prevent unwanted side reactions during synthesis. This level of precision underscores the importance of meticulous planning in pharmaceutical chemistry.
One of the most compelling aspects of 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid is its potential to serve as a scaffold for drug discovery. By modifying specific functional groups within its structure, chemists can fine-tune its biological activity to target particular diseases more effectively. This flexibility makes it an attractive candidate for developing next-generation therapeutics. Additionally, the compound's stability under various conditions enhances its suitability for industrial-scale production, which is essential for commercializing new drugs.
The pharmacological properties of 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid have been studied extensively in vitro and in vivo. Initial findings suggest that it exhibits potent activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Furthermore, preliminary animal models have shown promising results regarding its safety and efficacy. These early successes have spurred further research into optimizing the compound's pharmacokinetic profile and exploring new therapeutic applications.
The role of computational chemistry in understanding the behavior of complex molecules like 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid cannot be overstated. Advanced computational methods allow researchers to predict how the compound will interact with biological targets at the molecular level. This information is invaluable for designing experiments and guiding synthetic efforts. By integrating experimental data with computational modeling, scientists can gain deeper insights into the mechanisms of action of this compound and other similar molecules.
The future prospects for 4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid are bright, with ongoing research aimed at expanding its therapeutic applications and improving its overall efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.
2172192-17-3 (4-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)